1. Home
  2. Product
  3. Main Products
  4. bis(epideoxydihydroqinghaosu) ether
bis(epideoxydihydroqinghaosu) ether bis(epideoxydihydroqinghaosu) ether
Brand Name: Vulcanchem
CAS No.: 120224-11-5
VCID: VC0049243
InChI: InChI=1S/C31H48O7.H2/c1-16-8-10-22-18(3)24(33-26-30(22)20(16)12-14-27(5,35-26)37-30)32-25-19(4)23-11-9-17(2)21-13-15-28(6)36-29(7,34-25)31(21,23)38-28;/h16-26H,8-15H2,1-7H3;1H/t16-,17-,18+,19+,20+,21+,22+,23+,24+,25+,26-,27?,28?,29-,30-,31-;/m1./s1
SMILES: [HH].CC1CCC2C(C(OC3C24C1CCC(O3)(O4)C)OC5C(C6CCC(C7C68C(O5)(OC(O8)(CC7)C)C)C)C)C
Molecular Formula: C31H50O7
Molecular Weight: 534.7 g/mol

bis(epideoxydihydroqinghaosu) ether

CAS No.: 120224-11-5

Main Products

VCID: VC0049243

Molecular Formula: C31H50O7

Molecular Weight: 534.7 g/mol

bis(epideoxydihydroqinghaosu) ether - 120224-11-5

CAS No. 120224-11-5
Product Name bis(epideoxydihydroqinghaosu) ether
Molecular Formula C31H50O7
Molecular Weight 534.7 g/mol
IUPAC Name molecular hydrogen;(4S,5R,8S,9S,10S,12R,13R)-1,5,9,12-tetramethyl-10-[[(4S,5R,8S,9S,10S,12R,13R)-1,5,9-trimethyl-11,14,15-trioxatetracyclo[10.2.1.04,13.08,13]pentadecan-10-yl]oxy]-11,14,15-trioxatetracyclo[10.2.1.04,13.08,13]pentadecane
Standard InChI InChI=1S/C31H48O7.H2/c1-16-8-10-22-18(3)24(33-26-30(22)20(16)12-14-27(5,35-26)37-30)32-25-19(4)23-11-9-17(2)21-13-15-28(6)36-29(7,34-25)31(21,23)38-28;/h16-26H,8-15H2,1-7H3;1H/t16-,17-,18+,19+,20+,21+,22+,23+,24+,25+,26-,27?,28?,29-,30-,31-;/m1./s1
Standard InChIKey URVNDLQWACSOET-UDEMOETASA-N
Isomeric SMILES [HH].C[C@@H]1CC[C@H]2[C@@H]([C@H](O[C@H]3[C@@]24[C@H]1CCC(O3)(O4)C)O[C@@H]5[C@H]([C@@H]6CC[C@H]([C@H]7[C@]68[C@](O5)(OC(O8)(CC7)C)C)C)C)C
SMILES [HH].CC1CCC2C(C(OC3C24C1CCC(O3)(O4)C)OC5C(C6CCC(C7C68C(O5)(OC(O8)(CC7)C)C)C)C)C
Canonical SMILES [HH].CC1CCC2C(C(OC3C24C1CCC(O3)(O4)C)OC5C(C6CCC(C7C68C(O5)(OC(O8)(CC7)C)C)C)C)C
Synonyms BEDDQE
bis(epideoxydihydroqinghaosu) ethe
PubChem Compound 149360
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19